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Compound of Interest

Compound Name: Acid Black 107

Cat. No.: B1175314 Get Quote

For Immediate Release

These application notes provide detailed protocols and critical temperature parameters for the

use of Acid Black 107, a 1:2 metal complex acid dye, in the dyeing of wool, silk, and nylon

substrates. The information is intended for researchers, scientists, and professionals in the

fields of textile science and drug development who utilize dyeing processes in their work.

Overview
Acid Black 107 is a water-soluble anionic dye valued for its excellent lightfastness and good

leveling properties.[1] It is widely used for dyeing protein fibers such as wool and silk, as well

as synthetic polyamides like nylon.[2][3][4][5] The dyeing process is critically dependent on

temperature and pH control to achieve optimal color yield, levelness, and fastness.

Quantitative Data Summary
The following tables summarize the recommended temperature parameters and their effects on

the dyeing process for wool, silk, and nylon.

Table 1: Recommended Dyeing Temperature Parameters for Acid Black 107
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Fiber Type
Initial
Temperatur
e

Ramping
Rate

Final
Dyeing
Temperatur
e

Holding
Time

Cooling
Procedure

Wool
40 - 50°C[6]

[7]

1 - 2°C /

minute[2]

90 - 100°C

(near boil)[8]

[9]

45 - 60

minutes[8]

Gradual

cooling to 70

- 80°C before

rinsing

Silk
40 - 50°C[10]

[11]

1 - 2°C /

minute

85 - 90°C

(below

simmer)

30 - 60

minutes[11]

[12]

Gradual

cooling to

avoid fiber

damage

Nylon

Room

Temperature /

40°C[13]

1°C / minute

(critical in 65-

85°C range)

[13]

95 - 98°C[13]
30 - 60

minutes[14]

Cool to 70 -

80°C before

rinsing[6]

Table 2: Influence of Temperature on Dye Exhaustion and Color Strength (K/S)
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Fiber Type
Temperature
Range

Effect on
Exhaustion

Effect on K/S
Value

Notes

Wool 55 - 95°C

Significant

increase with

temperature[15]

Increases with

temperature

Higher

temperatures

enhance dye

diffusion and

fiber swelling.[15]

Silk 50 - 90°C
Increases with

temperature

Increases with

temperature

Optimal K/S

values are

typically

achieved at

temperatures

that do not

compromise the

fiber's luster.[16]

Nylon 60 - 100°C
Increases with

temperature[10]

Increases with

temperature

The rate of dye

uptake is highly

sensitive to

temperature

changes,

especially

between 65°C

and 85°C.[13]

Table 3: General Fastness Properties of Acid Black 107 (Rating 1-5, 5 being excellent)
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Fastness
Property

Wool Silk Nylon
Test Method
(Example)

Wash Fastness 4-5 4-5[2] 4-5 ISO 105-C06[12]

Light Fastness 7-8[6] 6-7 6-7 ISO 105-B02[8]

Rubbing (Dry) 4-5[12] 4-5 4-5 ISO 105-X12[9]

Rubbing (Wet) 4-5[12] 4-5 4-5 ISO 105-X12[9]

Perspiration 4-5 4-5 4-5 ISO 105-E04[8]

Note: Fastness properties can be influenced by the depth of shade, dyeing process, and

finishing treatments.

Experimental Protocols
The following are detailed methodologies for the application of Acid Black 107 to wool, silk,

and nylon.

Dyeing of Wool
This protocol is designed for exhaust dyeing of wool fibers, yarn, or fabric.

Materials:

Wool substrate

Acid Black 107

Glacial Acetic Acid or Ammonium Acetate

Glauber's Salt (Sodium Sulfate) as a leveling agent

Non-ionic wetting agent

Deionized water

Procedure:
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Scouring: Thoroughly wash the wool substrate with a non-ionic detergent to remove any

impurities. Rinse well.

Dye Bath Preparation: Prepare the dye bath with a liquor ratio of 20:1 to 40:1. Add a non-

ionic wetting agent and 5-10% Glauber's Salt (on weight of fiber, o.w.f.).

pH Adjustment: Adjust the pH of the dye bath to 5-6 using a dilute solution of acetic acid or

ammonium acetate.[6]

Dye Dispersion: Separately dissolve the required amount of Acid Black 107 (e.g., 1-3%

o.w.f. for a medium shade) in a small amount of hot deionized water and stir until fully

dissolved. Add the dye solution to the dye bath.

Dyeing Process:

Immerse the wetted wool substrate into the dye bath at an initial temperature of 40-50°C.

[6][7]

Agitate the substrate gently and run for 10 minutes.

Increase the temperature at a rate of 1-2°C per minute to 90-100°C.[2][8][9]

Maintain this temperature for 45-60 minutes, ensuring continuous gentle agitation.[8]

Cooling and Rinsing:

Allow the dye bath to cool gradually to 70-80°C.

Remove the substrate and rinse thoroughly with warm water, followed by a cold water

rinse until the water runs clear.

Drying: Squeeze out excess water and air dry or tumble dry at a low temperature.

Dyeing of Silk
This protocol is adapted to preserve the characteristic luster and hand-feel of silk.

Materials:
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Silk substrate

Acid Black 107

Acetic Acid

Sodium Chloride or Sodium Sulfate

Deionized water

Procedure:

Degumming: If using raw silk, perform a degumming process to remove sericin. For

processed silk, a gentle wash is sufficient.

Dye Bath Preparation: Prepare the dye bath with a liquor ratio of 30:1 to 50:1.

pH Adjustment: Adjust the pH to a neutral or weakly acidic range (pH 6-7) with dilute acetic

acid.

Dye Dispersion: Prepare the dye solution as described for wool.

Dyeing Process:

Introduce the wetted silk into the dye bath at 40-50°C.[11]

Agitate gently for 10-15 minutes.

Raise the temperature at a rate of 1-2°C per minute to a maximum of 85-90°C.

Hold at this temperature for 30-60 minutes with continuous gentle movement.[11][12]

Cooling and Rinsing:

Cool the dye bath slowly to room temperature to avoid shocking the fibers.

Rinse the silk with lukewarm water and then with cold water.
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Drying: Gently squeeze out excess water (do not wring) and air dry away from direct

sunlight.

Dyeing of Nylon
This protocol outlines the procedure for dyeing nylon, with particular attention to temperature

control.

Materials:

Nylon substrate

Acid Black 107

Ammonium Sulfate or Acetic Acid

Leveling agent

Deionized water

Procedure:

Pre-treatment: Scour the nylon material to ensure it is free from oils and finishes.

Dye Bath Preparation: Set up the dye bath with a liquor ratio of 20:1 to 40:1. Add a suitable

leveling agent.

pH Adjustment: For neutral dyeing, adjust the pH to 7-8.[6] For a more acidic process, a pH

of 4.5-5.5 can be used with acetic acid.[14]

Dye Dispersion: Prepare the dye solution as previously described.

Dyeing Process:

Immerse the nylon in the dye bath at room temperature or 40°C.[13]

For later dye additions, cool the bath to 70-80°C before adding the dye.[6]
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Raise the temperature at a controlled rate of approximately 1°C per minute, particularly

through the critical range of 65-85°C to ensure level dyeing.[13]

Continue heating to 95-98°C and hold for 30-60 minutes.[13][14]

Cooling and Rinsing:

Cool the dye bath to 70-80°C before draining.[6]

Rinse with warm and then cold water.

Drying: The material can be air-dried or machine-dried according to its end-use

requirements.

Visualization of Experimental Workflow
The following diagrams illustrate the key stages of the dyeing processes for each substrate.
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Start: Scoured Wool

Prepare Dye Bath
(pH 5-6, Glauber's Salt)

Immerse Wool at 40-50°C

Ramp Temperature
(1-2°C/min)

Hold at 90-100°C
(45-60 min)

Gradual Cooling to 70-80°C

Rinse (Warm then Cold)

Dry

End: Dyed Wool

 

Start: Degummed Silk

Prepare Dye Bath
(pH 6-7)

Immerse Silk at 40-50°C

Ramp Temperature
(1-2°C/min)

Hold at 85-90°C
(30-60 min)

Slow Cooling to Room Temp

Rinse (Lukewarm then Cold)

Air Dry

End: Dyed Silk

 

Start: Scoured Nylon

Prepare Dye Bath
(pH 4.5-5.5 or 7-8)

Immerse Nylon at Room Temp/40°C

Controlled Ramp-Up
(1°C/min in 65-85°C range)

Hold at 95-98°C
(30-60 min)

Cool to 70-80°C

Rinse (Warm then Cold)

Dry

End: Dyed Nylon

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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